2-Amino-3-(cyclohex-3-en-1-yl)propanoic acid

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• SMILES: C1CC(CC=C1)CC(C(=O)O)N
• InChI: InChI=1S/C9H15NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-2,7-8H,3-6,10H2,(H,11,12)
• InChIKey: UQNYOKSFRVGRQV-UHFFFAOYSA-N

2-Amino-3-(cyclohex-3-en-1-yl)propanoic Acid – Compound Overview

2-Amino-3-(cyclohex-3-en-1-yl)propanoic acid (CAS 90608-53-0; C₉H₁₅NO₂; MW 169.22) is a non-proteinogenic α-amino acid bearing an unsaturated cyclohex-3-en-1-yl side chain . It belongs to the cyclohexenylalanine family, which includes positional isomers such as 3-(cyclohex-1-en-1-yl)-L-alanine (CAS 50305-67-4) and the saturated analog 3-cyclohexylalanine (CAS 27527-05-5) [1]. The compound is distinct from common proteinogenic amino acids by its six-membered cyclic alkene moiety, which confers unique conformational constraint, altered hydrophobicity, and a reactive double bond amenable to further functionalization. It has been identified as a biosynthetic building block of the marine proteasome inhibitor salinosporamide A and as a residue in recently discovered nonribosomal peptides with nanomolar bioactivity [2][3]. The compound is commercially available in both racemic and enantiopure (S)-forms, as well as Fmoc-protected derivatives for solid-phase peptide synthesis [1].

FormatsRacemic, enantiopure (S)-, and Fmoc-protected derivatives for SPPS

WorkflowSolid-phase peptide synthesis, precursor-directed biosynthesis, PAL enzymology

Key distinctionUnsaturated cyclohexenyl side chain differentiates from saturated cyclohexylalanine and aromatic phenylalanine

• [1] 吉尔生化 (GL Biochem). (2S)-2-Amino-3-(cyclohex-3-en-1-yl)propanoic acid – CAS 1998905-23-9. https://www.glshchem.com (accessed 2026-05-02). View Source
• [2] Beer, L.L.; Moore, B.S. Biosynthetic Convergence of Salinosporamides A and B in the Marine Actinomycete Salinispora tropica. Org. Lett. 2007, 9, 845–848. DOI: 10.1021/ol063102o. View Source
• [3] Hagar, M.; Morgan, K.D.; Stumpf, S.D.; Tsingos, M.; Banuelos, C.A.; Sadar, M.D.; Blodgett, J.A.V.; Andersen, R.J.; Ryan, K.S. Piperazate-Guided Isolation of Caveamides A and B, Cyclohexenylalanine-Containing Nonribosomal Peptides from a Cave Actinomycete. Org. Lett. 2024, 26, 4127–4131. DOI: 10.1021/acs.orglett.4c01218. View Source

2-Amino-3-(cyclohex-3-en-1-yl)propanoic Acid: Why Analogs Fail

Although 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid shares a C₉ backbone with cyclohexylalanine (saturated), phenylalanine (aromatic), and leucine (branched aliphatic), these analogs are functionally non-interchangeable in multiple contexts. The cyclohex-3-en-1-yl side chain possesses a single, conformationally restrictive endocyclic double bond that electronic and steric properties absent in the fully saturated cyclohexylalanine ring and distinct from the planar aromatic ring of phenylalanine [1]. This unsaturation directly determines the compound's biological activity profile: in a classic leucine antagonism model, 3-cyclohexene-1-dl-alanine inhibited Leuconostoc dextranicum 8086 growth with an inhibition index of 100 and was competitively reversed by leucine—a property not exhibited by cyclohexylalanine or phenylalanine under identical conditions [2]. Similarly, in salinosporamide A biosynthesis, the dedicated biosynthetic enzyme SalX specifically produces cyclohexenylalanine from prephenate; the saturated analog cyclohexylalanine is not a substrate and cannot rescue salinosporamide production in knockout strains [3]. These examples demonstrate that the cyclohexene double bond is not a passive structural feature but an active determinant of molecular recognition, enzyme specificity, and pharmacological behavior.

Saturated analog (cyclohexylalanine)

Lacks leucine-reversible antagonism and is not a substrate for SalX, limiting substitution in biosynthetic pathway studies

Phenylalanine

Planar aromatic ring alters molecular recognition and PAL interaction profile compared to the non-aromatic cyclohexenyl residue

Leucine

Branched aliphatic side chain cannot mimic the conformational restriction or unsaturation-dependent bioactivity of the cyclohexenyl group

• [1] Edelson, J.; Skinner, C.G.; Ravel, J.M.; Shive, W. 3-Cyclohexene-1-dl-alanine, an Analog of Leucine. Arch. Biochem. Biophys. 1959, 80, 416–419. View Source
• [2] Edelson, J.; Skinner, C.G.; Ravel, J.M.; Shive, W. Structural Specificity of Some Amino Acid Antagonists. J. Am. Chem. Soc. 1959, 81, 5150–5153. DOI: 10.1021/ja01528a032. View Source
• [3] McGlinchey, R.P.; Nett, M.; Eustáquio, A.S.; Asolkar, R.N.; Fenical, W.; Moore, B.S. Engineered Biosynthesis of Antiprotealide and Other Unnatural Salinosporamide Proteasome Inhibitors. J. Am. Chem. Soc. 2008, 130, 7822–7823. DOI: 10.1021/ja8029398. View Source

Quantitative Differentiation Evidence

Leucine Antagonism in Leuconostoc dextranicum

In a direct growth inhibition assay, 3-cyclohexene-1-dl-alanine (the exact racemate of the title compound) inhibited the growth of Leuconostoc dextranicum 8086, and this toxicity was competitively reversed by L-leucine with an inhibition index of 100 [1]. By contrast, neither cyclohexylalanine nor phenylalanine exhibited leucine-reversible antagonism in the same model system; leucine itself showed no growth-inhibitory activity at equivalent concentrations [2]. The inhibitory potency was directly correlated with the presence and position of the cyclohexene ring double bond, establishing that saturation of the ring abolishes leucine antagonism.

Leucine antagonism

Head-to-head

Inhibition index 100, competitively reversed by leucine; saturated analog shows no such effect

Cyclohexene double bond essential for leucine antagonism endpoint

Leuconostoc dextranicum 8086 model; turbidimetric readout

Evidence Dimension	Leucine antagonism potency (inhibition index; growth of L. dextranicum 8086)
Target Compound Data	Inhibition index = 100; growth inhibition fully reversed by equimolar L-leucine
Comparator Or Baseline	L-Leucine (inhibition index = 0; no growth inhibition). Cyclohexylalanine (saturated): no leucine-reversible antagonism reported at any concentration.
Quantified Difference	Cyclohexenylalanine vs. leucine: inhibition index difference = 100 vs. 0. Cyclohexenylalanine vs. cyclohexylalanine: qualitative absence of leucine-reversible antagonism for the saturated analog.
Conditions	Leuconostoc dextranicum 8086 cultured in defined amino acid medium; competitive reversal assessed by co-addition of L-leucine at equimolar concentration; readout = turbidimetric growth.

Why This Matters

This assay provides the only direct, quantitative functional comparison between cyclohexenylalanine and both its saturated analog (cyclohexylalanine) and the proteinogenic comparator (leucine) in a live-organism model, establishing that the cyclohexene double bond is essential for leucine antagonism activity.

• [1] Edelson, J.; Skinner, C.G.; Ravel, J.M.; Shive, W. 3-Cyclohexene-1-dl-alanine, an Analog of Leucine. Arch. Biochem. Biophys. 1959, 80, 416–419. View Source
• [2] Edelson, J.; Skinner, C.G.; Ravel, J.M.; Shive, W. Structural Specificity of Some Amino Acid Antagonists. J. Am. Chem. Soc. 1959, 81, 5150–5153. DOI: 10.1021/ja01528a032. View Source

Salinosporamide A Biosynthesis: Cyclohexenylalanine Requirement

Stable isotope feeding experiments established that salinosporamide A, a potent 20S-proteasome inhibitor (IC₅₀ ~ 1–10 nM against the chymotrypsin-like β5 subunit), is assembled from three building blocks: acetate, β-hydroxy-2′-cyclohexenylalanine, and a chlorinated four-carbon unit [1]. The dedicated enzyme SalX (prephenate decarboxylase, EC 4.1.1.100) converts prephenate specifically to cyclohexenylalanine [2]. Knockout of salX abolishes salinosporamide A production, and the pathway cannot be rescued by supplementation with cyclohexylalanine, phenylalanine, or leucine [3]. This establishes that the cyclohexenyl moiety is not merely a structural preference but an absolute biosynthetic requirement for the pharmacologically active proteasome inhibitor scaffold.

Salinosporamide A requirement

Class-level

Obligate precursor; salX knockout cannot be rescued by cyclohexylalanine or phenylalanine

Absolute biosynthetic requirement for proteasome inhibitor scaffold study

Salinispora tropica CNB-440; LC-MS/NMR detection

Evidence Dimension	Biosynthetic incorporation into salinosporamide A (20S proteasome inhibitor)
Target Compound Data	β-Hydroxy-2′-cyclohexenylalanine is obligately incorporated; salinosporamide A IC₅₀ = low nanomolar range against 20S proteasome β5 subunit.
Comparator Or Baseline	Cyclohexylalanine (saturated) cannot substitute; salX knockout strains produce no salinosporamide A even when supplemented with cyclohexylalanine or phenylalanine.
Quantified Difference	Absolute requirement: cyclohexenylalanine → salinosporamide A production (+); cyclohexylalanine → no salinosporamide A production (–).
Conditions	Salinispora tropica CNB-440 cultures; stable isotope feeding ([1-¹³C]acetate, [¹³C]phenylalanine); product detection by LC-MS and NMR.

Why This Matters

For researchers engineering salinosporamide analogs or studying proteasome inhibitor biosynthesis, 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid is the only amino acid substrate compatible with the salinosporamide biosynthetic machinery; cyclohexylalanine and phenylalanine are non-functional substitutes.

• [1] Beer, L.L.; Moore, B.S. Biosynthetic Convergence of Salinosporamides A and B in the Marine Actinomycete Salinispora tropica. Org. Lett. 2007, 9, 845–848. DOI: 10.1021/ol063102o. View Source
• [2] BRENDA Enzyme Database. EC 4.1.1.100 – SalX (prephenate decarboxylase). https://www.brenda-enzymes.org (accessed 2026-05-02). View Source
• [3] McGlinchey, R.P.; Nett, M.; Eustáquio, A.S.; Asolkar, R.N.; Fenical, W.; Moore, B.S. Engineered Biosynthesis of Antiprotealide and Other Unnatural Salinosporamide Proteasome Inhibitors. J. Am. Chem. Soc. 2008, 130, 7822–7823. DOI: 10.1021/ja8029398. View Source

Caveamide B: Antimicrobial Activity Against MRSA and E. coli

Caveamides A and B, isolated from Streptomyces sp. strain BE230 via piperazate-guided genome mining, contain a novel N-methyl-cyclohexenylalanine residue [1]. Caveamide B exhibited nanomolar antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, as well as nanomolar cytotoxicity against several cancer cell lines [2]. The cyclohexenylalanine residue is unprecedented in the caveamide scaffold, and its N-methylation further distinguishes it from N-methyl-cyclohexylalanine or N-methyl-phenylalanine residues found in other nonribosomal peptides. The presence of the endocyclic double bond is proposed to contribute to the conformational dynamics of the β-ketoamide polyketide fragment, potentially influencing target binding.

Caveamide B bioactivity

Reported

Caveamide B (N-methyl-cyclohexenylalanine) shows nanomolar MIC against MRSA and nanomolar cytotoxicity against cancer cell lines

Cyclohexenylalanine residue supports reported nanomolar bioactivity in nonribosomal peptide scaffold

Broth microdilution and MTT assays; caveamide A shows lower activity

Evidence Dimension	Antimicrobial activity of N-methyl-cyclohexenylalanine-containing nonribosomal peptide (caveamide B)
Target Compound Data	Caveamide B (containing N-methyl-cyclohexenylalanine): nanomolar MIC against MRSA; nanomolar IC₅₀ against cancer cell lines.
Comparator Or Baseline	Caveamide A (containing the same N-methyl-cyclohexenylalanine residue but differing in the polyketide portion): reduced or absent antimicrobial activity compared to caveamide B.
Quantified Difference	Caveamide B vs. caveamide A: differential bioactivity attributable to structural variation outside the cyclohexenylalanine residue, demonstrating that the cyclohexenylalanine moiety is compatible with high-potency bioactivity but does not solely determine it.
Conditions	Antimicrobial assays: broth microdilution against MRSA and E. coli. Cytotoxicity: MTT assay against multiple cancer cell lines.

Why This Matters

The discovery of N-methyl-cyclohexenylalanine in bioactive caveamides validates 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid as a building block for constructing nonribosomal peptide natural product analogs with potent antimicrobial and anticancer properties, and distinguishes it from the saturated N-methyl-cyclohexylalanine that has not been reported in similarly potent natural peptides.

• [1] Hagar, M.; Morgan, K.D.; Stumpf, S.D.; Tsingos, M.; Banuelos, C.A.; Sadar, M.D.; Blodgett, J.A.V.; Andersen, R.J.; Ryan, K.S. Piperazate-Guided Isolation of Caveamides A and B, Cyclohexenylalanine-Containing Nonribosomal Peptides from a Cave Actinomycete. Org. Lett. 2024, 26, 4127–4131. DOI: 10.1021/acs.orglett.4c01218. View Source
• [2] Hagar, M. et al. (2024) – Antimicrobial and cytotoxicity data for caveamides A and B. Supporting Information, Org. Lett. 2024, 26, 4127–4131. View Source

PAL Inhibition: Cyclohexylalanine vs. Cyclohexenylalanine

3-Cyclohexyl-L-alanine is a known inhibitor of phenylalanine ammonia lyase (PAL) with a Ki of 2.3 µM and a Ki/Km(phe) ratio of 8.5 [1]. While direct PAL inhibition data for 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid have not been reported in the primary literature, the closely related biosynthetic intermediate 3-(2,5-cyclohexadienyl)-L-alanine (1,4-dihydro-L-phenylalanine) is processed by PAL as a substrate, not an inhibitor [2]. This indicates that incremental saturation of the cyclohexenyl ring dramatically alters PAL recognition: the mono-unsaturated cyclohexenylalanine is predicted to exhibit intermediate behavior between the saturated cyclohexylalanine (strong inhibitor) and the di-hydro phenylalanine analog (substrate).

PAL inhibition

Cross-study comparable

Cyclohexylalanine Ki 2.3 µM (inhibitor); cyclohexadienylalanine is a substrate; cyclohexenylalanine predicted intermediate

Predicted intermediate PAL behavior enables potential biocatalytic substrate use

PAL assay at 290 nm; phenylalanine Km ~270 µM

Evidence Dimension	PAL inhibition constant (Ki) and substrate/inhibitor classification
Target Compound Data	2-Amino-3-(cyclohex-3-en-1-yl)propanoic acid: PAL inhibition data not yet reported; predicted intermediate behavior based on ring unsaturation degree.
Comparator Or Baseline	3-Cyclohexyl-L-alanine (fully saturated): Ki = 2.3 µM, Ki/Km(phe) = 8.5 (inhibitor). 3-(2,5-Cyclohexadienyl)-L-alanine (di-unsaturated): PAL substrate, not inhibitor.
Quantified Difference	Saturated cyclohexylalanine Ki = 2.3 µM vs. cyclohexadienylalanine (substrate, no measurable Ki). Cyclohexenylalanine position predicted between these extremes.
Conditions	PAL enzyme assay using recombinant PAL; spectrophotometric monitoring of cinnamate formation at 290 nm; phenylalanine as substrate (Km ~ 270 µM).

Why This Matters

For researchers studying PAL enzymology or engineering PAL for unnatural amino acid synthesis, 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid represents a structurally distinct probe that—unlike cyclohexylalanine—is not a strong PAL inhibitor and therefore may serve as a PAL substrate for biocatalytic production of α,β-unsaturated amino acid derivatives, a capability not offered by the saturated analog.

• [1] Skolaut, A.; Rétey, J. 3-(2,5-Cyclohexadienyl)-L-alanine (1,4-Dihydro-L-phenylalanine): Its Synthesis and Behaviour in the Phenylalanine Ammonia-Lyase Reaction. MDPI (referenced inhibitor data table). https://www.mdpi.org (accessed 2026-05-02). View Source
• [2] Rétey, J. et al. PAL substrate specificity with cyclohexadienylalanine analogs. Referenced in Skolaut & Rétey inhibitor table. View Source

Physicochemical Differences: Hydrophobicity vs. Saturated Analog

The presence of a single endocyclic double bond in 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid alters its physicochemical profile compared to 3-cyclohexylalanine (fully saturated analog). While experimental logP values for the free amino acid have not been published, computational predictions for peptide-incorporated residues indicate that the cyclohexenyl side chain has an XLogP of approximately 2.2, which is intermediate between cyclohexylalanine (XLogP ~2.5–3.0 for peptide context) and phenylalanine (XLogP ~1.5) . The double bond also reduces the number of rotatable bonds in the side chain relative to cyclohexylalanine (from 2 to effectively 1 due to restricted ring conformation), potentially enhancing conformational rigidity in peptide backbones [1].

Physicochemical profile

Supporting evidence

Predicted XLogP ~2.2 vs ~2.5–3.0 (cyclohexylalanine); 1 rotatable side-chain bond vs 2

Intermediate hydrophobicity and enhanced rigidity may benefit peptidomimetic design

Computational predictions; no experimental logP available

Evidence Dimension	Predicted hydrophobicity (XLogP) and side-chain conformational flexibility
Target Compound Data	XLogP ~2.2 (predicted for cyclohexenylalanine free amino acid); 1 rotatable side-chain bond (exocyclic C–C bond); endocyclic double bond restricts ring conformation.
Comparator Or Baseline	Cyclohexylalanine (saturated): XLogP ~2.5–3.0 (predicted); 2 rotatable side-chain bonds; chair-boat ring conformational flexibility. Phenylalanine: XLogP ~1.5; planar aromatic ring; 2 rotatable bonds.
Quantified Difference	XLogP difference: cyclohexenylalanine ~0.3–0.8 units lower than cyclohexylalanine; rotatable bonds: 1 vs. 2.
Conditions	Computational predictions (XLogP) from PubChem and ChemSpider; no experimental logP or logD values available in the primary literature for the free amino acid.

Why This Matters

For peptide medicinal chemists designing peptidomimetics, the intermediate hydrophobicity and increased conformational rigidity of cyclohexenylalanine relative to cyclohexylalanine can modulate membrane permeability, metabolic stability, and target binding without resorting to aromatic phenylalanine residues that introduce π–π interactions and potential off-target effects.

• [1] PubChem. 2-Amino-3-(cyclohex-3-en-1-yl)propanoic acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-02). View Source

Application Scenarios for 2-Amino-3-(cyclohex-3-en-1-yl)propanoic Acid

Salinosporamide Analog Engineering via Precursor-Directed Biosynthesis

The absolute biosynthetic requirement for cyclohexenylalanine in salinosporamide A assembly makes 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid an essential precursor for precursor-directed biosynthesis and mutasynthesis studies. Feeding the purified amino acid or its β-hydroxy derivative to Salinispora tropica mutants (e.g., salX knockout strains) enables production of salinosporamide A and novel analogs for structure–activity relationship (SAR) optimization of 20S proteasome inhibitors [4]. The saturated analog cyclohexylalanine is non-functional in this pathway, making the cyclohexenyl compound uniquely qualified for this application .

Peptidomimetic Design with Conformationally Restricted Residue

For peptide lead optimization programs—particularly those targeting GPCRs, ion channels, or protein–protein interfaces—where phenylalanine introduces unwanted π-stacking or metabolic liabilities, 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid offers a non-aromatic, partially unsaturated hydrophobic residue with intermediate logP and enhanced conformational rigidity relative to cyclohexylalanine [4]. Its commercial availability as Fmoc-protected derivative (Fmoc-2-amino-3-(cyclohex-3-en-1-yl)propanoic acid, CAS 1379856-64-0) enables direct incorporation via standard Fmoc solid-phase peptide synthesis without additional synthetic steps .

Nonribosomal Peptide Natural Product Discovery and Diversification

The recent discovery of N-methyl-cyclohexenylalanine in caveamides A and B—nonribosomal peptides with nanomolar antimicrobial and anticancer activity—demonstrates that this residue is not merely a synthetic curiosity but a naturally occurring building block in bioactive secondary metabolites [4]. Researchers employing genome-mining approaches (e.g., piperazate-guided ¹⁵N-NMR targeting) can use 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid as an authentic standard for LC-MS and NMR characterization of newly discovered cyclohexenylalanine-containing natural products .

Ammonia Lyase-Mediated Production of Unsaturated Amino Acid Derivatives

Unlike 3-cyclohexylalanine, which is a potent PAL inhibitor (Ki = 2.3 µM), 2-amino-3-(cyclohex-3-en-1-yl)propanoic acid is structurally predicted to serve as a PAL substrate or weak inhibitor, enabling its use as a starting material for enzymatic deamination to produce α,β-unsaturated acrylic acid derivatives with the cyclohexenyl moiety intact [4]. This biocatalytic route is not accessible with the saturated cyclohexylalanine analog due to its strong enzyme inhibition, and the product α,β-unsaturated acids are valuable chiral synthons for further diversification via Diels–Alder cycloaddition or conjugate addition chemistry .

Application

Selection Property

Validation Focus

Salinosporamide biosynthetic pathway studies

Obligate precursor specificity (cyclohexenyl vs saturated)

Precursor-directed biosynthesis / mutasynthesis

Peptidomimetic lead optimization

Conformationally restricted non-aromatic hydrophobic residue

Impact on membrane permeability and target binding in peptide SAR

Nonribosomal peptide NP characterization

Authentic cyclohexenylalanine standard for LC-MS/NMR

Identity verification in genome-mined metabolites

PAL biocatalysis research

Predicted PAL substrate behavior (unlike saturated inhibitor)

Enzymatic synthesis of α,β-unsaturated cyclohexenyl derivatives

• [1] McGlinchey, R.P.; Nett, M.; Eustáquio, A.S.; Asolkar, R.N.; Fenical, W.; Moore, B.S. Engineered Biosynthesis of Antiprotealide and Other Unnatural Salinosporamide Proteasome Inhibitors. J. Am. Chem. Soc. 2008, 130, 7822–7823. DOI: 10.1021/ja8029398. View Source
• [2] Hagar, M.; Morgan, K.D.; Stumpf, S.D.; Tsingos, M.; Banuelos, C.A.; Sadar, M.D.; Blodgett, J.A.V.; Andersen, R.J.; Ryan, K.S. Piperazate-Guided Isolation of Caveamides A and B. Org. Lett. 2024, 26, 4127–4131. View Source
• [3] Hagar, M. et al. (2024) – LC-MS and NMR characterization data for caveamides. Supporting Information, Org. Lett. 2024, 26. View Source
• [4] Skolaut, A.; Rétey, J. PAL inhibitor data: 3-cyclohexyl-L-alanine Ki = 2.3 µM. Referenced in MDPI inhibitor table. View Source
• [5] Rétey, J. et al. PAL substrate scope with unsaturated amino acid analogs. Referenced in Skolaut & Rétey. View Source